2-(3,3-Dimethylbutyl)cyclopentanone

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 2-(3,3-dimethylbutyl)cyclopentan-1-one
• InChI: InChI=1S/C11H20O/c1-11(2,3)8-7-9-5-4-6-10(9)12/h9H,4-8H2,1-3H3
• InChI Key: UJCNRJBGXOEFQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCC1CCCC1=O

Description

2-(3,3-Dimethylbutyl)cyclopentanone is a cyclopentanone derivative featuring a branched 3,3-dimethylbutyl substituent at the 2-position of the cyclopentanone ring. The 3,3-dimethylbutyl group introduces steric hindrance and hydrophobicity, which may influence reactivity, solubility, and volatility compared to simpler substituents like methyl or linear alkyl chains .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The following cyclopentanone derivatives are analyzed for comparative purposes:

2-Methylcyclopentanone (CAS 1120-72-5)

2-(3-Methyl-2-butenyl)cyclopentanone (CAS 2520-60-7)

3-(3-Butenyl)cyclopentanone (CAS 22628-91-7)

Physical and Chemical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Boiling Point (°C)	Density (g/cm³)	Key Substituent Features
2-Methylcyclopentanone	1120-72-5	C₆H₁₀O	98.14	139–140	0.916	Compact methyl group
2-(3-Methyl-2-butenyl)cyclopentanone	2520-60-7	C₁₀H₁₆O	152.24	Not reported	Not reported	Prenyl (isoprenoid) chain
3-(3-Butenyl)cyclopentanone	22628-91-7	C₉H₁₄O	138.21	Not reported	Not reported	Linear alkenyl substituent

Key Observations:

• Volatility: Smaller substituents (e.g., methyl) correlate with lower molecular weight and higher volatility, as seen in 2-methylcyclopentanone (bp 139–140°C). Larger substituents (e.g., prenyl or 3,3-dimethylbutyl) would lower volatility due to increased molecular weight .
• Reactivity : Alkenyl substituents (e.g., 3-butenyl) may participate in conjugation or addition reactions, unlike saturated alkyl chains .